Cas no 1697882-42-0 (2-(1-methyl-4-nitro-1H-pyrazol-3-yl)oxyacetic acid)

2-(1-Methyl-4-nitro-1H-pyrazol-3-yl)oxyacetic acid is a nitro-substituted pyrazole derivative with a carboxylic acid functional group, offering versatile reactivity for synthetic applications. Its structure combines a nitro group, which enhances electrophilic properties, with an acetic acid moiety, facilitating further derivatization. This compound is particularly useful as an intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals, where its nitro and carboxyl groups enable selective modifications. The methyl group at the 1-position improves stability, while the nitro substituent at the 4-position enhances reactivity in nucleophilic substitution or reduction reactions. Its balanced properties make it a valuable building block for designing biologically active molecules or functional materials.

2-(1-methyl-4-nitro-1H-pyrazol-3-yl)oxyacetic acid structure

1697882-42-0 structure

Product Name:2-(1-methyl-4-nitro-1H-pyrazol-3-yl)oxyacetic acid

CAS No:1697882-42-0

MF:C₆H₇N₃O₅

MW:201.136881113052

CID:6425023

PubChem ID:103080476

Update Time:2025-11-01

2-(1-methyl-4-nitro-1H-pyrazol-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1-methyl-4-nitro-1H-pyrazol-3-yl)oxyacetic acid
- 2-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]acetic acid
- Z1822443146
- EN300-2122337
- 2-(1-Methyl-4-nitropyrazol-3-yl)oxyacetic acid
- 1697882-42-0
- Inchi： 1S/C6H7N3O5/c1-8-2-4(9(12)13)6(7-8)14-3-5(10)11/h2H,3H2,1H3,(H,10,11)
- InChI Key： IQFRNNSXMRCDKM-UHFFFAOYSA-N
- SMILES： O(CC(=O)O)C1C(=CN(C)N=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 201.03857033g/mol
Monoisotopic Mass: 201.03857033g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 110Å²

2-(1-methyl-4-nitro-1H-pyrazol-3-yl)oxyacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2122337-1g	2-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]acetic acid	1697882-42-0	95%	1g	$914.0	2023-09-16
Enamine	EN300-2122337-5g	2-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]acetic acid	1697882-42-0	95%	5g	$2650.0	2023-09-16
Enamine	EN300-2122337-10g	2-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]acetic acid	1697882-42-0	95%	10g	$3929.0	2023-09-16
Enamine	EN300-2122337-0.05g	2-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]acetic acid	1697882-42-0	95%	0.05g	$212.0	2023-09-16
Enamine	EN300-2122337-0.1g	2-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]acetic acid	1697882-42-0	95%	0.1g	$317.0	2023-09-16
Enamine	EN300-2122337-0.25g	2-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]acetic acid	1697882-42-0	95%	0.25g	$452.0	2023-09-16
Enamine	EN300-2122337-0.5g	2-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]acetic acid	1697882-42-0	95%	0.5g	$713.0	2023-09-16
Enamine	EN300-2122337-1.0g	2-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]acetic acid	1697882-42-0	95%	1g	$914.0	2023-05-31
Enamine	EN300-2122337-2.5g	2-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]acetic acid	1697882-42-0	95%	2.5g	$1791.0	2023-09-16
Enamine	EN300-2122337-5.0g	2-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]acetic acid	1697882-42-0	95%	5g	$2650.0	2023-05-31

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Additional information on 2-(1-methyl-4-nitro-1H-pyrazol-3-yl)oxyacetic acid

2-(1-Methyl-4-Nitro-1H-Pyrazol-3-Yl)Oxyacetic Acid (CAS No. 1697882-42-0): A Comprehensive Overview

2-(1-Methyl-4-Nitro-1H-Pyrazol-3-Yl)Oxyacetic Acid, identified by the CAS registry number 1697882-42-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and agrochemicals. The molecule consists of a pyrazole ring substituted with a methyl group and a nitro group, connected via an oxyacetic acid moiety, which imparts versatile functional properties.

The synthesis of 2-(1-Methyl-4-Nitro-1H-Pyrazol-3-Yl)Oxyacetic Acid involves a series of well-established organic reactions, including nucleophilic substitution and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research and industrial applications. The structural integrity of the molecule is crucial for its biological activity, as minor modifications can significantly alter its properties.

Recent studies have highlighted the potential of 2-(1-Methyl-4-Nitro-1H-Pyrazol-3-Yl)Oxyacetic Acid as a lead compound in the development of novel herbicides. Its ability to inhibit specific enzymatic pathways in plants has been extensively investigated, with promising results indicating its efficacy in controlling weeds without adverse effects on crops. This makes it a valuable candidate for sustainable agricultural practices.

In the pharmaceutical sector, 2-(1-Methyl-4-Nitro-1H-Pyrazol-3-Yl)Oxyacetic Acid has shown potential as a precursor for bioactive molecules targeting various diseases. Researchers have explored its role in modulating cellular signaling pathways, particularly those involved in inflammation and cancer progression. The nitro group within the pyrazole ring contributes to its redox properties, enabling interactions with cellular components that could be harnessed for therapeutic purposes.

The environmental impact of CAS No. 1697882-42-based compounds has also been a focus of recent studies. Assessments of their biodegradation rates and toxicity profiles are essential for ensuring their safe use in agricultural and industrial settings. Preliminary findings suggest that under controlled conditions, these compounds exhibit moderate biodegradability, though further research is required to fully understand their long-term ecological effects.

In conclusion, 2-(1-Methyl-4-Nitro-1H-Pyrazol